Cas no 2020296-25-5 (tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate)

Tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate is a specialized carbamate derivative featuring a dicyclopropyl-substituted hydroxyethyl group. This compound is of interest in synthetic organic chemistry, particularly in the development of pharmacologically active molecules, due to its unique sterically hindered structure. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in multistep syntheses. The presence of cyclopropyl rings and a hydroxyl group offers opportunities for further functionalization, enabling applications in medicinal chemistry and asymmetric synthesis. Its well-defined reactivity profile and structural rigidity contribute to its utility as a versatile intermediate in complex organic transformations.

tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate structure

2020296-25-5 structure

Product Name:tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate

CAS No:2020296-25-5

MF:C₁₃H₂₃NO₃

MW:241.326624155045

CID:6279886

PubChem ID:165725712

Update Time:2025-10-31

tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

- 2020296-25-5
- EN300-4822003
- tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate
- Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(15)14-8-13(16,9-4-5-9)10-6-7-10/h9-10,16H,4-8H2,1-3H3,(H,14,15)
- InChI Key： LXDAOMDSEYLEKL-UHFFFAOYSA-N
- SMILES： OC(CNC(=O)OC(C)(C)C)(C1CC1)C1CC1

Computed Properties

Exact Mass: 241.16779360g/mol
Monoisotopic Mass: 241.16779360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 58.6Å²

tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-4822003-0.05g	tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate	2020296-25-5	0.05g	$624.0	2023-05-31
Enamine	EN300-4822003-0.1g	tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate	2020296-25-5	0.1g	$653.0	2023-05-31
Enamine	EN300-4822003-0.25g	tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate	2020296-25-5	0.25g	$683.0	2023-05-31
Enamine	EN300-4822003-0.5g	tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate	2020296-25-5	0.5g	$713.0	2023-05-31
Enamine	EN300-4822003-1.0g	tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate	2020296-25-5	1g	$743.0	2023-05-31
Enamine	EN300-4822003-2.5g	tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate	2020296-25-5	2.5g	$1454.0	2023-05-31
Enamine	EN300-4822003-5.0g	tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate	2020296-25-5	5g	$2152.0	2023-05-31
Enamine	EN300-4822003-10.0g	tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate	2020296-25-5	10g	$3191.0	2023-05-31

tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate Related Literature

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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

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Additional information on tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate

Introduction to tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate (CAS No. 2020296-25-5)

tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate (CAS No. 2020296-25-5) is a novel compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a carbamate functional group, and two cyclopropyl rings attached to a hydroxylated ethyl chain. These structural elements contribute to its potential applications in various chemical and biological contexts.

The synthesis of tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate involves a series of well-defined chemical reactions, including the formation of the carbamate linkage and the introduction of the cyclopropyl rings. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its physical properties, tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate is a white crystalline solid with a high melting point and good solubility in common organic solvents such as dichloromethane and ethanol. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

The biological activity of tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate has been the subject of several recent studies. Preliminary in vitro assays have shown that this compound exhibits promising activity against certain bacterial strains, suggesting its potential as an antibacterial agent. Additionally, it has been evaluated for its ability to modulate specific enzymes and receptors, which could be relevant for drug discovery efforts targeting neurological disorders and cancer.

In the context of drug development, tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate has shown favorable pharmacokinetic properties. Its stability in physiological conditions and low toxicity profile make it a promising candidate for further preclinical studies. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy.

The environmental impact of tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate is also an important consideration. Studies have demonstrated that this compound degrades readily under natural conditions, minimizing its potential for environmental accumulation. This characteristic aligns with the growing emphasis on sustainable chemistry practices and the development of environmentally friendly compounds.

In conclusion, tert-butyl N-(2,2-dicyclopropyl-2-hydroxyethyl)carbamate (CAS No. 2020296-25-5) represents a promising compound with diverse applications in organic chemistry and pharmaceutical research. Its unique structural features, favorable physical properties, biological activity, and environmental compatibility make it an attractive candidate for further investigation and potential commercialization. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the significance of this compound in the scientific community.